Cas no 501007-24-5 (Pyrrolidine, 1-[4-nitro-2-[(2S)-oxiranylmethoxy]phenyl]-)
501007-24-5 structure
Product Name:Pyrrolidine, 1-[4-nitro-2-[(2S)-oxiranylmethoxy]phenyl]-
CAS No:501007-24-5
MF:C13H16N2O4
MW:264.277143478394
CID:1550969
Update Time:2024-08-23
Pyrrolidine, 1-[4-nitro-2-[(2S)-oxiranylmethoxy]phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Pyrrolidine, 1-[4-nitro-2-[(2S)-oxiranylmethoxy]phenyl]-
- Pyrrolidine, 1-[4-nitro-2-[(2S)-2-oxiranylmethoxy]phenyl]-
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- Inchi: 1S/C13H16N2O4/c16-15(17)10-3-4-12(14-5-1-2-6-14)13(7-10)19-9-11-8-18-11/h3-4,7,11H,1-2,5-6,8-9H2/t11-/m0/s1
- InChI Key: XXDBGHJPPQAWFS-NSHDSACASA-N
- SMILES: N1(C2=CC=C([N+]([O-])=O)C=C2OC[C@@H]2CO2)CCCC1
Computed Properties
- Exact Mass: 264.11108
Experimental Properties
- Density: 1.320±0.06 g/cm3(Predicted)
- Boiling Point: 462.1±35.0 °C(Predicted)
- PSA: 68.14
- pka: 1.99±0.40(Predicted)
Pyrrolidine, 1-[4-nitro-2-[(2S)-oxiranylmethoxy]phenyl]- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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